Cas no 852212-51-2 (3-(3-Fluorophenyl)carbonylpiperidine hydrochloride)

• Product Name: 3-(3-Fluorophenyl)carbonylpiperidine hydrochloride
• CAS No: 852212-51-2
• MF: C₁₂H₁₅ClFNO
• MW: 243.705005884171
• CID: 3030619
• PubChem ID: 69456101
• Update Time: 2025-05-19

3-(3-Fluorophenyl)carbonylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-FLUOROBENZOYL)PIPERIDINE HYDROCHLORIDE
• 3-[(3-Fluorophenyl)carbonyl]piperidine hydrochloride
• 3-[(3-Fluorophenyl)carbonyl]piperidine HCl
• SCHEMBL5476502
• SB43703
• BS-29587
• (3-fluorophenyl)-piperidin-3-ylmethanone;hydrochloride
• 852212-51-2
• 3-[(3-Fluorophenyl)carbonyl]piperidineHCl
• (RS)3-(3-Fluorobenzoyl)piperidine hydrochloride
• DJVAKQWUBRQTJY-UHFFFAOYSA-N
• 3-(3-Fluorophenyl)carbonylpiperidine hydrochloride

• Inchi： 1S/C12H14FNO.ClH/c13-11-5-1-3-9(7-11)12(15)10-4-2-6-14-8-10;/h1,3,5,7,10,14H,2,4,6,8H2;1H
• InChI Key： DJVAKQWUBRQTJY-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C(C1CNCCC1)=O

Computed Properties

• Exact Mass: 243.0826200Da
• Monoisotopic Mass: 243.0826200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-(3-Fluorophenyl)carbonylpiperidine hydrochloride

Introduction to 3-(3-Fluorophenyl)carbonylpiperidine hydrochloride (CAS No. 852212-51-2) in Modern Chemical Biology and Medicinal Chemistry

3-(3-Fluorophenyl)carbonylpiperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 852212-51-2, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural framework, combines a fluorophenyl moiety with a carbonylpiperidine core, making it a versatile scaffold for the development of novel pharmaceutical agents. The presence of a fluorine atom at the 3-position of the phenyl ring introduces unique electronic and steric properties, which can be exploited to modulate the biological activity and pharmacokinetic profiles of derivatives.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, facilitating its use in both in vitro and in vivo experimental settings. This property is particularly valuable for drug discovery initiatives where efficient delivery and interaction with biological targets are critical. The piperidine ring, a common pharmacophore in medicinal chemistry, contributes to the compound's ability to engage with biological macromolecules such as enzymes and receptors, thereby serving as a key element in designing potential therapeutic agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to influence metabolic stability, binding affinity, and overall bioavailability of drug candidates. The fluorophenyl group in 3-(3-Fluorophenyl)carbonylpiperidine hydrochloride exemplifies this trend, as fluorine substitution can enhance the compound's metabolic resistance and improve its interaction with biological targets. This has led to its exploration in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carbonylpiperidine moiety can serve as a linker or anchor point for further functionalization, allowing chemists to design molecules with tailored properties. For instance, appending pharmacologically active groups to this scaffold can yield derivatives with enhanced binding affinity or selectivity for specific biological targets. Such modifications are crucial in the iterative process of drug development, where fine-tuning molecular structure is essential for optimizing therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of 3-(3-Fluorophenyl)carbonylpiperidine hydrochloride derivatives. These tools enable researchers to predict the binding modes of candidate compounds with high precision, thereby accelerating the identification of promising drug candidates. By leveraging these computational approaches, scientists can rapidly screen large libraries of derivatives and prioritize those most likely to exhibit desirable biological activity.

The compound's relevance is also underscored by its application in preclinical studies aimed at identifying novel therapeutic interventions. For example, researchers have investigated derivatives of 3-(3-Fluorophenyl)carbonylpiperidine hydrochloride as potential inhibitors of kinases and other enzymes implicated in disease pathways. Such studies not only highlight the compound's utility but also contribute valuable insights into the mechanisms underlying various pathological conditions.

Moreover, the synthesis of 3-(3-Fluorophenyl)carbonylpiperidine hydrochloride exemplifies modern synthetic methodologies that emphasize efficiency and sustainability. Advanced catalytic techniques and green chemistry principles have been employed to develop streamlined synthetic routes, reducing waste and minimizing environmental impact. These efforts align with broader industry trends toward sustainable drug development practices.

The role of fluorine-containing compounds in medicinal chemistry continues to evolve, driven by their unique chemical properties and biological significance. The case of 3-(3-Fluorophenyl)carbonylpiperidine hydrochloride (CAS No. 852212-51-2) illustrates how structural features can be strategically incorporated to enhance drug-like properties. As research progresses, it is anticipated that derivatives of this compound will continue to emerge as valuable tools for therapeutic intervention.

In conclusion, 3-(3-Fluorophenyl)carbonylpiperidine hydrochloride represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural attributes, combined with its potential for further functionalization, make it a compelling candidate for drug discovery initiatives across multiple therapeutic areas. By leveraging cutting-edge synthetic and computational techniques, researchers can harness the full potential of this compound to develop novel treatments that address unmet medical needs.